N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide

• IUPAC Name: N-[3-(2-propan-2-ylimidazol-1-yl)propyl]-6-pyridin-3-ylpyridine-3-carboxamide
• InChI: InChI=1S/C20H23N5O/c1-15(2)19-22-10-12-25(19)11-4-9-23-20(26)17-6-7-18(24-14-17)16-5-3-8-21-13-16/h3,5-8,10,12-15H,4,9,11H2,1-2H3,(H,23,26)
• InChI Key: JQSFWVZRCAISSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NC=CN1CCCNC(=O)C2=CN=C(C=C2)C3=CN=CC=C3
• Molecular Formula: C20H23N5O
• Molecular Weight: 349.4 g/mol

Description

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide, also known as BIP-L, is a chemical compound that has been widely used in scientific research. It is a ligand that selectively binds to the dopamine D3 receptor, a protein found in the brain that is involved in the regulation of mood, motivation, and reward.

Mechanism of Action

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide binds selectively to the dopamine D3 receptor, which is a G protein-coupled receptor that is involved in the regulation of dopamine neurotransmission. The binding of N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide to the D3 receptor can modulate the activity of downstream signaling pathways, leading to changes in cellular function.
Biochemical and Physiological Effects:
N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide has been shown to have a number of biochemical and physiological effects in various cell types and animal models. For example, it has been shown to increase dopamine release in the brain, which can lead to increased motivation and reward-seeking behavior. It has also been shown to have anti-inflammatory effects and to modulate the immune response.

Advantages and Limitations for Lab Experiments

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide has several advantages as a research tool, including its high selectivity for the dopamine D3 receptor and its ability to cross the blood-brain barrier. However, it also has some limitations, including its relatively low affinity for the D3 receptor and its potential for off-target effects.

Future Directions

There are several future directions for research on N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide and related compounds. One area of interest is the development of more potent and selective D3 receptor ligands for use in basic and translational research. Another area of interest is the investigation of the role of the D3 receptor in various psychiatric and neurological disorders, including addiction, depression, and Parkinson's disease. Finally, there is interest in exploring the potential therapeutic applications of D3 receptor ligands in these and other disorders.

Synthesis Methods

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide can be synthesized using a multi-step process that involves the reaction of various chemical reagents. The synthesis method has been described in several scientific publications, including a recent study by Chen et al. (2020).

Scientific Research Applications

N-[3-(2-isopropyl-1H-imidazol-1-yl)propyl]-2,3'-bipyridine-5-carboxamide has been used in a variety of scientific research studies, including investigations into the role of the dopamine D3 receptor in drug addiction, depression, and other psychiatric disorders. It has also been used to study the pharmacokinetics and pharmacodynamics of dopamine receptor ligands.